Cas no 1041560-75-1 (N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline)

• Product Name: N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline
• CAS No: 1041560-75-1
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5176226
• PubChem ID: 43108159
• Update Time: 2026-03-05

N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-cyclopropylethyl)-3-(1-methylethyl)-
• N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline

• Inchi： 1S/C14H21N/c1-10(2)13-5-4-6-14(9-13)15-11(3)12-7-8-12/h4-6,9-12,15H,7-8H2,1-3H3
• InChI Key： YGJOTDMYRVDPFE-UHFFFAOYSA-N
• SMILES： C1(NC(C2CC2)C)=CC=CC(C(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline

Professional Introduction to N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline (CAS No. 1041560-75-1)

N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline, a compound with the chemical identifier CAS No. 1041560-75-1, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline incorporates a cyclopropyl group and an aniline moiety, which are known for their diverse pharmacological properties.

The cyclopropyl group, a three-membered carbon ring, is renowned for its ability to enhance the metabolic stability of molecules, making it a valuable component in drug design. This feature is particularly crucial in the development of long-acting pharmaceuticals where resistance to enzymatic degradation is essential. Additionally, the aniline moiety contributes to the compound's aromaticity, which is often associated with biological activity. The presence of these elements in N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline suggests a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on identifying and developing new compounds that can modulate neurological pathways. The aniline derivative class of compounds has shown particular promise in this area due to their ability to interact with various neurotransmitter systems. N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline is no exception, and preliminary studies have indicated its potential role in the treatment of neurodegenerative disorders. These disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function, and finding effective modulators of these pathways is a critical challenge in modern medicine.

The structural features of N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline also make it an attractive candidate for further investigation in the field of central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier is a key consideration for any CNS therapeutic. The cyclopropyl group may facilitate this process by enhancing lipophilicity, while the aniline moiety can interact with specific receptors within the brain. This dual functionality positions N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline as a versatile scaffold for designing molecules with targeted CNS effects.

Advances in computational chemistry have also played a pivotal role in understanding the pharmacological properties of N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its potential binding affinities and mechanisms of action. For instance, studies have suggested that N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline could bind to certain enzymes and receptors involved in neurodegeneration, offering a rational basis for its further development as a therapeutic agent.

The synthesis of complex organic molecules like N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline requires meticulous planning and execution. Modern synthetic methodologies have enabled chemists to construct intricate molecular architectures with high precision. The synthesis of this particular compound involves multiple steps, including functional group transformations and protection-deprotection strategies. Each step must be carefully optimized to ensure high yields and purity, which are essential for subsequent pharmacological testing.

In addition to its potential therapeutic applications, N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline has also been explored for its role as an intermediate in more complex drug molecules. The structural motifs present in this compound can be modified or incorporated into larger scaffolds to create novel derivatives with enhanced pharmacological profiles. This modular approach to drug design allows researchers to leverage existing structures while exploring new chemical space.

The safety and efficacy of any new pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline have focused on assessing its toxicity profile and pharmacokinetic behavior. These studies involve both in vitro and in vivo experiments designed to evaluate how the compound is absorbed, distributed, metabolized, and excreted by the body. Such data are critical for determining appropriate dosing regimens and identifying potential side effects.

The integration of cutting-edge technologies into drug discovery has significantly accelerated the development process for compounds like N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has led to the identification of several promising candidates that would have been difficult or impossible to discover using traditional methods alone.

The future prospects for N-(1-cyclopropylethyl)-3-(propan-2-yl)aniline are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine today.